Cas no 100963-92-6 (Phenol, 4-(methoxymethyl)-2,6-bis(1-methylethyl)-)

• Product Name: Phenol, 4-(methoxymethyl)-2,6-bis(1-methylethyl)-
• CAS No: 100963-92-6
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 1130636
• PubChem ID: 13684851
• Update Time: 2025-04-20

Phenol, 4-(methoxymethyl)-2,6-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(methoxymethyl)-2,6-bis(1-methylethyl)-
• 4-(methoxymethyl)-2,6-di(propan-2-yl)phenol
• 100963-92-6
• DTXSID70546687
• SCHEMBL9196354

• Inchi： 1S/C14H22O2/c1-9(2)12-6-11(8-16-5)7-13(10(3)4)14(12)15/h6-7,9-10,15H,8H2,1-5H3
• InChI Key： MFCLYZSYMMDQRI-UHFFFAOYSA-N
• SMILES： OC1C(=CC(COC)=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 222.16206
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46